Cas no 2138415-35-5 (tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate)

• Product Name: tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate
• CAS No: 2138415-35-5
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 5610403
• PubChem ID: 165487162
• Update Time: 2025-05-20

tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2138415-35-5
• tert-butyl N-[1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-yl]carbamate
• EN300-840877
• tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate

• Inchi： 1S/C16H22BrNO3/c1-15(2,3)21-14(19)18-16(10-17)9-8-11-12(16)6-5-7-13(11)20-4/h5-7H,8-10H2,1-4H3,(H,18,19)
• InChI Key： UIKGHKKSPDOJPV-UHFFFAOYSA-N
• SMILES： BrCC1(C2C=CC=C(C=2CC1)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.07831g/mol
• Monoisotopic Mass: 355.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate

tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate, identified by the CAS number 2138415-35-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted indene moiety. The presence of the bromomethyl and methoxy groups further enhances its chemical reactivity and versatility.

The indene ring system in this compound is a key structural feature, contributing to its aromaticity and stability. The substitution pattern at positions 4 (methoxy) and 1 (bromomethyl) plays a crucial role in determining its electronic properties and reactivity. Recent studies have highlighted the importance of such substituted indene derivatives in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

The synthesis of tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate involves a multi-step process that typically begins with the preparation of the indene core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the tert-butyl carbamate group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The bromomethyl group serves as an excellent leaving group, making it amenable to various substitution reactions. This property has been exploited in recent research to construct bioactive compounds with improved pharmacokinetic profiles.

In terms of applications, tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery efforts targeting diseases such as cancer and inflammation. Additionally, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

The methoxy group at position 4 contributes significantly to the compound's solubility and stability. This feature is particularly advantageous in pharmaceutical applications where high solubility is often required for effective drug delivery. Recent studies have also explored the use of this compound as a precursor for constructing heterocyclic frameworks, further expanding its utility in organic synthesis.

In conclusion, tert-butyl N-1-(bromomethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylcarbamate represents a versatile and valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an ideal candidate for further research and development in these fields.